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Compound of Interest

Compound Name: Tin(ii)phthalocyanine

Cat. No.: B15505394 Get Quote

Essential Safety and Handling Guide for Tin(II)
Phthalocyanine
This guide provides critical safety and logistical information for the handling and disposal of

Tin(II) phthalocyanine, tailored for researchers, scientists, and drug development professionals.

Following these procedures is essential for ensuring laboratory safety and maintaining

experimental integrity.

Core Safety Information

Tin(II) phthalocyanine is a chemical compound that requires careful handling to prevent

adverse health effects. It is harmful if swallowed, inhaled, or in contact with skin.[1][2] It can

cause skin and serious eye irritation, as well as respiratory irritation.[1][2][3] Therefore,

adherence to the prescribed personal protective equipment (PPE) and handling protocols is

mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Tin(II) phthalocyanine to minimize

exposure.
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[4]

A face shield may be required

for splash hazards.[5][6]

Skin Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[4] Nitrile gloves are

a common choice for

protection against a range of

chemicals.[5]

Lab Coat or Protective

Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[4] A lab coat should

be worn and buttoned to cover

as much skin as possible.[5]

Respiratory Protection Use in a Well-Ventilated Area

Work in a well-ventilated area

and avoid breathing dust.[1][4]

If ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.[5]

Handling and Storage
Proper handling and storage procedures are crucial to maintain the stability of Tin(II)

phthalocyanine and prevent accidental exposure.

Handling:

Avoid contact with skin, eyes, and clothing.[4]

Do not ingest or inhale the substance.[1]
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Avoid the formation of dust.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in the work area.[1][4]

Storage:

Keep the container tightly closed.[1][4]

Store in a dry, cool, and well-ventilated place.[1][4]

Operational and Disposal Plans
A systematic approach to the use and disposal of Tin(II) phthalocyanine is essential for safety

and environmental protection.

Experimental Workflow
The following diagram outlines the standard workflow for handling Tin(II) phthalocyanine from

receipt to disposal.
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Workflow for Handling Tin(II) Phthalocyanine

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Work Area (Ventilated Hood)

Weigh and Handle Tin(II) Phthalocyanine

Proceed with caution

Perform Experiment

Experimental use

Decontaminate Work Area

Post-experiment

Segregate and Label Waste

Dispose of Waste via Approved Plant
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Safe handling workflow for Tin(II) phthalocyanine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15505394?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15505394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
All waste containing Tin(II) phthalocyanine must be treated as hazardous waste.

Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[4]

Disposal:

Dispose of the contents and container to an approved waste disposal plant.[1][4]

Do not release the material into the environment, as it may cause long-term adverse

effects in aquatic life.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Tin(II) phthalocyanine is provided

below.

Property Value

Molecular Formula C₃₂H₁₆N₈Sn[1]

Molecular Weight 631.43 g/mol [1]

Appearance Dark green crystals or powder[3]

Solubility Insoluble in water[3][7]

Stability Stable under normal conditions[1]

By adhering to these guidelines, researchers can safely handle Tin(II) phthalocyanine and

minimize risks to themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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